Cas no 1538503-07-9 (3-(Pyridin-3-yl)pyrazine-2-carboxylic acid)

• Product Name: 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid
• CAS No: 1538503-07-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD26601230
• CID: 5045180
• PubChem ID: 83531845
• Update Time: 2026-02-28

3-(Pyridin-3-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yl)pyrazine-2-carboxylic acid
• 3-pyridin-3-ylpyrazine-2-carboxylic acid
• 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid

• MDL： MFCD26601230
• Inchi： 1S/C10H7N3O2/c14-10(15)9-8(12-4-5-13-9)7-2-1-3-11-6-7/h1-6H,(H,14,15)
• InChI Key： BPXQTECLNXMLDM-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NC=CC=2)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 0.2
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 392.0±37.0 °C at 760 mmHg
• Flash Point: 190.9±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Pyridin-3-yl)pyrazine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid

Introduction to 3-(Pyridin-3-yl)pyrazine-2-carboxylic Acid (CAS No. 1538503-07-9)

3-(Pyridin-3-yl)pyrazine-2-carboxylic acid, also known by its CAS number 1538503-07-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique structural properties and potential applications in various industries. Recent research has highlighted its role in the development of advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid consists of a pyrazine ring fused with a pyridine moiety, creating a heterocyclic system that exhibits interesting electronic properties. The carboxylic acid group attached to the pyrazine ring further enhances its functional versatility, making it a valuable building block for synthesizing more complex molecules. This compound's ability to form hydrogen bonds and participate in π–π interactions makes it particularly useful in supramolecular chemistry and crystal engineering.

Recent studies have focused on the synthesis and characterization of 1538503-07-9. Researchers have developed efficient synthetic routes, including multi-component reactions and microwave-assisted synthesis, to produce this compound in high yields. These methods not only improve the scalability of production but also pave the way for its application in large-scale industrial processes.

In terms of applications, 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid has shown promise in the field of drug discovery. Its structural features make it a potential candidate for designing bioactive molecules with specific pharmacological properties. Additionally, this compound has been explored as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are widely used in gas storage, catalysis, and sensing technologies.

The electronic properties of CAS No. 1538503-07-9 have also been studied in depth. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze its molecular orbitals and reactivity. These studies reveal that the compound exhibits excellent electron-withdrawing capabilities due to the conjugation between the pyridine ring and the pyrazine system. This property makes it a strong candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 3-(Pyridin-3-yl)pyrazine-2-carboxylic acid (CAS No. 1538503-07) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in modern materials science and pharmaceutical research. Continued exploration of this compound's properties will undoubtedly lead to new breakthroughs in various scientific domains.